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Compound of Interest

Compound Name: ARN19874

Cat. No.: B15576446

This document provides comprehensive guidance for researchers, scientists, and drug
development professionals on the safe handling, operation, and disposal of ARN19874, a
selective inhibitor of N-acyl phosphatidylethanolamine phospholipase D (NAPE-PLD).
Adherence to these protocols is critical to ensure personal safety and maintain a secure
laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for ARN19874 is presented in the table below.
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Property Value Reference

1,2,3,4-tetrahydro-2,4-dioxo-N-
IUPAC Name [4-(4-pyridinyl)phenyl]-6- [1]

quinazolinesulfonamide

CAS Number 2190502-57-7 [1]
Molecular Formula C19H14N4O4S [1]
Molecular Weight 394.4 g/mol [1]
Appearance Crystalline solid [2]
Purity >98% [2]
Solubility Soluble in DMSO (approx. 1 2]
mg/ml)
ICso for NAPE-PLD ~34 M [3]
Storage Temperature -20°C [2]

Health and Safety Information

ARN19874 is a potent research chemical. Until a comprehensive toxicological profile is
available, it should be treated as a hazardous substance.[2] Direct contact with the skin, eyes,
and respiratory tract must be avoided. Ingestion and inhalation are also potential routes of
exposure and must be prevented.[2]

Personal Protective Equipment (PPE)

A robust PPE protocol is mandatory when handling ARN19874. The following equipment must
be worn at all times:

o Eye Protection: Chemical safety goggles or a face shield are required.

o Hand Protection: Nitrile or other chemically resistant gloves are essential. Double gloving is
recommended, especially when handling the pure compound.
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» Body Protection: A laboratory coat must be worn and fully fastened. For procedures with a
higher risk of contamination, disposable gowns are advised.

o Respiratory Protection: When handling the solid compound outside of a certified chemical
fume hood or other ventilated enclosure, a properly fitted respirator (e.g., N95 or higher) is
necessary to prevent inhalation of airborne particles.

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Weighing:

 All handling of solid ARN19874 must be conducted within a certified chemical fume hood or
a ventilated balance enclosure to minimize inhalation exposure.

» Before weighing, ensure the work area is clean and decontaminated.

o Use dedicated spatulas and weighing boats. Disposable equipment is preferred to prevent
cross-contamination.

2. Solution Preparation:
 ARN19874 is soluble in dimethyl sulfoxide (DMSO).[2]

e When preparing a stock solution, add the solvent to the weighed solid slowly to avoid
splashing.

e The product information sheet from the supplier indicates that warming and sonication may
be required to achieve a concentration of approximately 1 mg/mlin DMSO.[2]

o Clearly label the container with the compound name, concentration, solvent, date of
preparation, and your initials.

3. Use in Experiments:

o When diluting the stock solution for experiments, perform the dilutions in a chemical fume
hood.
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o Handle all solutions containing ARN19874 with the same level of caution as the solid
compound.

o After use, decontaminate all non-disposable equipment that has come into contact with
ARN19874.

Disposal Plan
All waste contaminated with ARN19874 must be treated as hazardous chemical waste.
1. Solid Waste:

e This includes contaminated gloves, weighing boats, paper towels, and any other disposable
items.

» Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste bag or
container.

2. Liquid Waste:

e This includes unused stock solutions, experimental media containing ARN19874, and
solvents used for decontamination.

e Collect all liquid waste in a dedicated, clearly labeled, and sealed hazardous waste
container. The container must be compatible with the solvents used.

e Do not mix incompatible waste streams.
3. Disposal Procedure:
o Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

e Ensure that all waste containers are properly labeled with the contents, including the full
chemical name of ARN19874 and any solvents.

» Arrange for pickup and disposal by your institution's environmental health and safety (EHS)
department or a licensed hazardous waste disposal contractor.
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Experimental Protocols and Visualizations
NAPE-PLD Signaling Pathway
ARN19874 is an inhibitor of N-acyl phosphatidylethanolamine phospholipase D (NAPE-PLD).

[1][3] This enzyme is involved in the biosynthesis of N-acylethanolamines (NAESs), a class of
lipid signaling molecules. The simplified signaling pathway is illustrated below.
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Caption: Simplified signaling pathway of NAPE-PLD and the inhibitory action of ARN19874.
General Experimental Workflow for In Vitro Inhibition Assay

The following diagram outlines a typical workflow for assessing the inhibitory activity of
ARN19874 on NAPE-PLD in an in vitro setting.
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Caption: General workflow for an in vitro NAPE-PLD inhibition assay using ARN19874.

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b15576446?utm_src=pdf-body-img
https://www.benchchem.com/product/b15576446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. excenen.com [excenen.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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